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Compound of Interest

Compound Name:
2-Fluoro-5-methoxy-N,N-

dimethylbenzamide

Cat. No.: B14017416

Get Quote

Executive Summary
2-Fluoro-5-methoxy-N,N-dimethylbenzamide (CAS: 1046468-46-5) is a functionalized

benzamide derivative frequently utilized as a pharmacophore building block in medicinal

chemistry, particularly in the synthesis of kinase inhibitors and GPCR modulators.[1] Its

solubility profile is a critical parameter for process optimization, influencing reaction yield,

purification efficiency (recrystallization), and formulation stability.

This guide provides a comprehensive analysis of the compound's physicochemical properties,

a predicted solubility landscape based on structural analogs, and rigorous experimental

protocols for quantitative solubility determination.

Physicochemical Basis of Solubility
Understanding the solubility of this compound requires a structural dissection of its

intermolecular forces. Unlike primary benzamides, the N,N-dimethyl substitution eliminates

hydrogen bond donors, significantly altering its solvation thermodynamics.
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Core Scaffold: Benzamide (Lipophilic aromatic ring + Polar amide group).

Substituents:

2-Fluoro: Electron-withdrawing, increases lipophilicity slightly compared to H, introduces

weak H-bond acceptance.

5-Methoxy: Electron-donating, increases polarity slightly but maintains lipophilic character.

N,N-Dimethyl:Critical Feature. Removes amide protons (

), eliminating the molecule's ability to act as a Hydrogen Bond Donor (HBD). It remains a
strong Hydrogen Bond Acceptor (HBA).

Key Parameters
Parameter Value Implication for Solubility

Molecular Weight 197.21 g/mol
Small molecule; kinetics of

dissolution will be fast.

LogP (Calc) ~1.26
Moderately lipophilic. Prefers

organic phases over aqueous.

H-Bond Donors 0

Insoluble in non-polar solvents

that require H-bonding

networks; highly soluble in

aprotic polar solvents.

H-Bond Acceptors 3 (C=O, -O-, -F)

Excellent interaction with protic

solvents (Alcohols) and dipolar

aprotic solvents.

Predicted Solubility Landscape
Note: The following data is derived from structure-property relationship (SPR) analysis of

analogous N,N-dimethylbenzamides. Validation via the protocols in Section 4 is recommended.

Solvent Tier List
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The compound exhibits a "Like-Dissolves-Like" profile typical of tertiary amides.

Solvent Class
Representative
Solvents

Predicted Solubility
Mechanistic
Rationale

Chlorinated
Dichloromethane

(DCM), Chloroform

Very High (>100

mg/mL)

Strong dispersion

forces and dipole

interactions match the

benzamide core.

Polar Aprotic DMSO, DMF, DMAc High (>50 mg/mL)

Dipole-dipole

interactions stabilize

the amide resonance

structure.

Polar Protic
Methanol, Ethanol,

Isopropanol

Moderate to High (20–

50 mg/mL)

Solvent acts as H-

bond donor to the

amide carbonyl and

methoxy oxygen.

Esters/Ethers
Ethyl Acetate, THF,

MTBE

Moderate (10–30

mg/mL)

Good general

compatibility; often

used for extraction.

Non-Polar
Hexane, Heptane,

Toluene
Low (<5 mg/mL)

Lack of polar

interactions; useful as

anti-solvents for

crystallization.

Aqueous Water, PBS (pH 7.4) Very Low (<1 mg/mL)

Hydrophobic aromatic

ring dominates; lack of

H-bond donors

prevents water

network integration.

Hansen Solubility Parameter (HSP) Modeling
To scientifically select solvents, we utilize the Hansen Solubility Parameters. The compound's

interaction radius (
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) is minimized when the solvent's parameters (

) align with the solute.

Target Vector (Estimated for Solute):

Best Solvent Matches:

DCM:

(Excellent Match)

THF:

(Good Match)[2]

Structure:
2-Fluoro-5-methoxy-

N,N-dimethylbenzamide

Interactions:
Dipole-Dipole

H-Bond Acceptor (Only)

Polar Aprotic
(DMSO, DCM)
High SolubilityStrong Dipole Match

Polar Protic
(MeOH, EtOH)

Moderate Solubility

Solvent Donates H-Bond

Non-Polar
(Hexane, Water)

Low Solubility

Interaction Mismatch

Click to download full resolution via product page

Figure 1: Mechanistic logic flow determining solvent compatibility based on molecular

interactions.

Experimental Determination Protocols
For critical applications (e.g., GMP synthesis or formulation), theoretical predictions must be

validated. Below are two standard operating procedures (SOPs) for determining solubility.
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Protocol A: High-Throughput Visual Saturation
(Screening)
Objective: Rapidly estimate solubility ranges to select solvents for reactions or recrystallization.

Accuracy: Semi-Quantitative (±10%).

Preparation: Weigh 10 mg of 2-Fluoro-5-methoxy-N,N-dimethylbenzamide into a 1.5 mL

clear HPLC vial.

Aliquot Addition: Add solvent in 50 µL increments using a calibrated micropipette.

Agitation: Vortex for 30 seconds and sonicate for 1 minute after each addition.

Observation: Inspect for clarity against a dark background.

Dissolved: Solution is clear.

Undissolved: Visible particles or turbidity.

Calculation:

Protocol B: Equilibrium Solubility via HPLC (Gold
Standard)
Objective: Precise thermodynamic solubility data for regulatory filing or crystallization design.

Accuracy: Quantitative (<1% RSD).

Reagents:

Solute: 2-Fluoro-5-methoxy-N,N-dimethylbenzamide (>98% purity).

Solvents: HPLC Grade.[3]

Internal Standard: Acetophenone (optional).

Workflow:

Saturation: Add excess solid solute to 2 mL of the target solvent in a sealed glass vial.
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Equilibration: Shake at constant temperature (e.g., 25°C) for 24 hours using a thermomixer.

Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter (pre-saturated to

prevent adsorption).

Dilution: Dilute the filtrate 1:100 with Acetonitrile (mobile phase compatible).

Quantification: Inject into HPLC-UV (254 nm). Calculate concentration using a 5-point

calibration curve.

Start: Excess Solid + Solvent

Equilibrate
(25°C, 24 Hours)

Filter Supernatant
(0.22 µm PTFE)

Dilute 1:100
(in Acetonitrile)

HPLC-UV Analysis
(254 nm)

Calculate Solubility (mg/mL)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for quantitative solubility determination via HPLC.
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Applications in Process Chemistry[1]
Recrystallization Strategies
The solubility differential between Ethyl Acetate (Solvent) and Heptane (Anti-solvent) is ideal for

purification.

Method: Dissolve crude material in minimal hot Ethyl Acetate (approx. 5 vol). Slowly add

Heptane (approx. 10 vol) while cooling to 0°C.

Rationale: The lipophilic nature of the fluoro/methoxy groups ensures solubility in hot EtOAc,

while the disruption of the solvent matrix by non-polar Heptane forces precipitation.

Reaction Solvent Selection[1][4]
Nucleophilic Substitutions: Use DMF or Acetonitrile. High solubility ensures homogeneity;

aprotic nature enhances nucleophile activity.

Coupling Reactions (Amidation): Use DCM or THF. Excellent solubility allows for high

concentration reactions (0.5 – 1.0 M), improving kinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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